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Compound of Interest

Compound Name: Fenpropimorph-d3

CAS No.: 1292815-71-4

Cat. No.: B588220 Get Quote

An Application Note for the Quantitative Analysis of Fenpropimorph using Gas

Chromatography-Mass Spectrometry with a Deuterated Internal Standard

Introduction
Fenpropimorph is a systemic morpholine fungicide widely used in agriculture, particularly on

cereals, to control diseases like powdery mildew and rusts.[1] Its mechanism of action involves

the inhibition of sterol biosynthesis, a critical process for the integrity of fungal cell membranes.

[2] Due to its widespread application, regulatory bodies worldwide have established Maximum

Residue Limits (MRLs) for Fenpropimorph in various food and feed commodities.

Consequently, the development of sensitive and reliable analytical methods for its detection

and quantification is paramount for ensuring food safety and compliance with international

trade standards.

This application note details a robust and validated method for the analysis of Fenpropimorph

in complex matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) sample preparation procedure, followed by analysis using Gas

Chromatography-Mass Spectrometry (GC-MS). To ensure the highest degree of accuracy and

precision, the method incorporates Fenpropimorph-d3, a stable isotope-labeled internal

standard. The use of a deuterated internal standard is the gold standard in quantitative mass

spectrometry, as it effectively compensates for variations in sample extraction efficiency, matrix

effects, and instrument response, thus enhancing the trustworthiness of the results.
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Principle of the Method
The analytical workflow begins with the homogenization of the sample, which is then spiked

with a known concentration of Fenpropimorph-d3 internal standard. The extraction is

performed using acetonitrile, facilitated by the addition of salting-out agents (magnesium

sulfate and sodium chloride) to induce phase separation. Subsequent cleanup of the extract is

achieved through dispersive solid-phase extraction (d-SPE), which utilizes a combination of

primary secondary amine (PSA) to remove interfering matrix components like organic acids

and sugars, and magnesium sulfate to remove residual water. The final, cleaned extract is then

analyzed by GC-MS. The gas chromatograph separates Fenpropimorph from other

components in the extract, and the mass spectrometer provides selective detection and

quantification based on the characteristic mass-to-charge ratios of the target analyte and the

internal standard.

Materials and Reagents
Standards:

Fenpropimorph (PESTANAL®, analytical standard, CAS: 67564-91-4).

Fenpropimorph-d3 (or other suitable deuterated analogue) as internal standard (IS).

Solvents:

Acetonitrile (ACN), HPLC or pesticide residue grade.

Acetone, HPLC grade.

Hexane, HPLC grade.

Toluene, HPLC grade.

Reagents and Consumables:

Anhydrous Magnesium Sulfate (MgSO₄).

Sodium Chloride (NaCl).
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Trisodium citrate dihydrate.

Disodium citrate sesquihydrate.

Primary Secondary Amine (PSA) sorbent.

C18 sorbent.

QuEChERS extraction tubes (50 mL).

QuEChERS d-SPE cleanup tubes (15 mL).

High-purity water (Milli-Q or equivalent).

Syringe filters (0.22 µm, PTFE).

GC vials with inserts.

Instrumentation
Homogenizer: High-speed blender or equivalent.

Centrifuge: Capable of reaching at least 5000 rpm and accommodating 50 mL and 15 mL

tubes.

Vortex Mixer.

Analytical Balance.

Gas Chromatograph-Mass Spectrometer (GC-MS): A system equipped with a split/splitless

injector and a single quadrupole or triple quadrupole mass spectrometer is suitable.[3]

Experimental Protocols
Protocol 1: Preparation of Standard Solutions
Accurate preparation of standards is critical for reliable quantification. Fenpropimorph is

typically an oil, so weighing should be done carefully.[2]
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Primary Stock Solutions (1000 µg/mL):

Accurately weigh approximately 10 mg of Fenpropimorph neat standard into a 10 mL

volumetric flask.[3]

Record the exact weight and dissolve in toluene to the mark. This is Stock A.

Repeat the process for Fenpropimorph-d3 to prepare the Internal Standard (IS) Stock B.

Store stock solutions at -20°C. They are typically stable for at least 6 months.[3]

Intermediate Standard Solution (10 µg/mL):

Dilute 100 µL of Stock A to 10 mL with a suitable solvent like acetone or hexane.

Internal Standard Spiking Solution (5 µg/mL):

Dilute 50 µL of IS Stock B to 10 mL with acetonitrile.

Calibration Standards:

Prepare a series of matrix-matched calibration standards by spiking blank matrix extract

with appropriate volumes of the intermediate standard solution.[4]

A typical calibration curve might include concentrations ranging from 5, 10, 50, 100, 250,

and 500 µg/kg.

Evaporate the solvent from the spiked extracts and reconstitute in a defined volume (e.g.,

1 mL) of acetone:hexane (1:1).[5] This ensures the final standards are in the same solvent

as the prepared samples.

Protocol 2: Sample Preparation (QuEChERS Method)
This protocol is adapted from established QuEChERS procedures for pesticide residue

analysis.[3]

Homogenization:
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Weigh 10 g of a representative, homogenized sample into a 50 mL QuEChERS extraction

tube. For dry samples like grains, add 10 mL of high-purity water and allow to rehydrate for

30 minutes.

Extraction:

Add 100 µL of the 5 µg/mL Internal Standard Spiking Solution to the tube.

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium citrate sesquihydrate).[3] The salts create an exothermic

reaction and induce phase separation, driving the pesticides into the acetonitrile layer.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 5000 rpm for 5 minutes.

Dispersive SPE Cleanup:

Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer into a 15 mL d-SPE cleanup

tube containing 900 mg MgSO₄ and 300 mg PSA. The PSA removes polar interferences,

while MgSO₄ removes residual water.

Vortex for 1 minute.

Centrifuge at 5000 rpm for 5 minutes.

Final Extract Preparation:

Transfer 1 mL of the final, cleaned supernatant into a GC vial for analysis.

Workflow Diagram
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Sample Preparation

Extract Cleanup

Analysis

1. Homogenize 10g Sample

2. Spike with Fenpropimorph-d3

3. Add Acetonitrile & QuEChERS Salts

4. Shake and Centrifuge

5. Transfer Supernatant

6. Add to d-SPE Tube (PSA/MgSO4)

7. Vortex and Centrifuge

8. Collect Final Extract

9. Inject into GC-MS

10. Quantify using IS Calibration

11. Report Results

Analytical workflow for Fenpropimorph analysis.

Click to download full resolution via product page

Caption: Analytical workflow for Fenpropimorph analysis.
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GC-MS Instrumental Parameters
The following table outlines typical GC-MS parameters for the analysis of Fenpropimorph.

These should be optimized for the specific instrument in use.
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Parameter Setting Rationale

Gas Chromatograph

GC System
Agilent, Thermo Scientific, or

equivalent

Provides reliable and

reproducible chromatographic

separation.

Column
DB-5MS (30 m x 0.25 mm,

0.25 µm) or equivalent[4]

A low-polarity column offering

excellent separation for a wide

range of pesticides.

Carrier Gas
Helium, constant flow at 1.2

mL/min[4]

Inert carrier gas providing

good chromatographic

efficiency.

Injector Splitless mode, 280°C[4]

Ensures efficient transfer of the

analytes onto the column,

which is critical for trace-level

analysis.

Injection Volume 1-2 µL
Standard volume for GC

analysis.

Oven Program

Initial 60°C (hold 3 min), ramp

20°C/min to 180°C (hold 3

min), ramp 15°C/min to 260°C

(hold 3 min), ramp 10°C/min to

300°C (hold 6 min)[4]

A multi-step temperature

gradient is essential to

separate the target analyte

from matrix components and

ensure a sharp peak shape.

Mass Spectrometer

MS System Single or Triple Quadrupole

Provides the necessary

selectivity and sensitivity for

detection.

Ionization Mode Electron Impact (EI), 70 eV

Standard, robust ionization

technique that produces

repeatable fragmentation

patterns for compound

identification.
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Ion Source Temperature 230°C

Optimized to ensure efficient

ionization while minimizing

thermal degradation of the

analyte.

Transfer Line Temp. 300°C

Prevents condensation of the

analyte as it transfers from the

GC to the MS.

Acquisition Mode Selected Ion Monitoring (SIM)

Increases sensitivity and

selectivity by monitoring only

specific ions for the analyte

and internal standard, reducing

chemical noise.

Selected Ions (m/z)

Fenpropimorph
Quantifier: e.g., 114, Qualifiers:

e.g., 188, 303

These ions are characteristic

fragments of Fenpropimorph

upon EI ionization. The most

abundant, stable ion is

typically chosen for

quantification. Ion ratios are

used for confirmation.

Fenpropimorph-d3
Quantifier: e.g., 117 (or M+3 of

quantifier ion)

The mass shift due to

deuterium labeling allows for

clear differentiation from the

native compound.

Note: Specific ions should be confirmed by analyzing a pure standard.

Data Analysis and Quality Control
Quantification: The concentration of Fenpropimorph is determined using an internal standard

calibration curve. The curve is generated by plotting the ratio of the peak area of the

Fenpropimorph quantifier ion to the peak area of the Fenpropimorph-d3 quantifier ion

against the concentration of the calibration standards.
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Method Validation: To ensure the method is trustworthy, it should be validated according to

established guidelines (e.g., SANTE/11813/2017).[6] Key validation parameters include:

Linearity: The calibration curve should have a coefficient of determination (R²) ≥ 0.99.[7]

Accuracy (Recovery): Mean recoveries should be within the 70-120% range.[7][8]

Precision (Repeatability): The relative standard deviation (RSD) should be ≤ 20%.[8]

Limit of Quantification (LOQ): The lowest concentration at which the analyte can be

reliably quantified with acceptable accuracy and precision, often set at 0.01 mg/kg for

many pesticides.

Conclusion
The described GC-MS method, incorporating a stable isotope-labeled internal standard and a

QuEChERS sample preparation protocol, provides a highly reliable, sensitive, and robust

system for the quantitative analysis of Fenpropimorph residues. The detailed explanation of

each step, from standard preparation to data analysis, offers researchers and drug

development professionals a comprehensive guide to implementing this methodology. The use

of Fenpropimorph-d3 is critical for mitigating matrix effects and other sources of analytical

error, ensuring the generation of authoritative and trustworthy data essential for food safety and

regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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